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Abstract
2-Methylpyrazine (CAS No: 109-08-0) is a heterocyclic aromatic organic compound that plays

a significant role as a versatile building block in the synthesis of various pharmaceuticals and

agrochemicals.[1][2] It is also widely recognized as a key flavoring agent in the food and

fragrance industries, imparting nutty, roasted, and cocoa-like aromas.[1][3][4] This technical

guide provides an in-depth overview of the chemical properties, structure, synthesis, and

spectroscopic data of 2-Methylpyrazine, tailored for professionals in research and

development.

Chemical Properties and Structure
2-Methylpyrazine, also known by its IUPAC name 2-methylpyrazine, is a colorless to pale

yellow liquid at room temperature.[5][6][7] It is a member of the pyrazine class of compounds,

which are six-membered aromatic rings containing two nitrogen atoms at positions 1 and 4.[8]

[9] The presence of a methyl group at the second position of the pyrazine ring is a defining

feature of its structure.[6]
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Physicochemical Properties
A summary of the key physicochemical properties of 2-Methylpyrazine is presented in the

table below for easy reference and comparison.

Property Value References

Molecular Formula C₅H₆N₂ [1][10][11]

Molecular Weight 94.11 g/mol [1][10][11]

CAS Number 109-08-0 [1][10][11]

IUPAC Name 2-methylpyrazine [6]

Appearance Colorless to pale yellow liquid [1][5][6]

Boiling Point 135-137 °C at 761 mmHg [1][6]

Melting Point -29 °C [4][6]

Density 1.03 g/mL at 25 °C [4][12]

Solubility

Fully miscible with water;

soluble in common organic

solvents.

[4][5][13]

Refractive Index n20/D 1.504 [11][14]

Flash Point 50 °C (122 °F) - closed cup

pKa 1.45 at 27 °C [13][15]

Chemical Structure
The structure of 2-Methylpyrazine consists of a pyrazine ring with a methyl group substituent.

Caption: Chemical structure of 2-Methylpyrazine.

Synthesis of 2-Methylpyrazine
The industrial synthesis of 2-Methylpyrazine is primarily achieved through the vapor-phase

catalytic cyclocondensation of ethylenediamine (ED) and propylene glycol (PG).[16][17] This
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reaction is typically carried out at elevated temperatures over a solid catalyst.

General Experimental Protocol
The following is a generalized experimental protocol based on common synthesis routes.

Specific conditions may vary depending on the catalyst and equipment used.

Materials:

Ethylenediamine (ED)

Propylene glycol (PG)

Deionized water

Solid catalyst (e.g., nano-sized mixed metal oxide, Cr-promoted Cu-Zn/Al₂O₃)[5][17]

Inert gas (e.g., Nitrogen)

Hydrogen (for catalyst reduction)

Equipment:

Fixed-bed quartz tube microreactor

Syringe pump

Gas flow controllers

Temperature controller and furnace

Condenser and collection flask

Gas chromatograph (GC) for analysis

Procedure:

Catalyst Preparation and Activation: The solid catalyst is crushed and sieved to the desired

particle size (e.g., 198-245 μm).[5] The catalyst is then packed into the fixed-bed reactor and
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typically reduced in a stream of hydrogen at an elevated temperature (e.g., 400 °C) for a

specified period (e.g., 2 hours).[5]

Reactant Feed Preparation: An aqueous solution of ethylenediamine and propylene glycol is

prepared, often in a 1:1 molar ratio, and may be diluted with deionized water.[5]

Reaction: The reactor is heated to the desired reaction temperature (e.g., 380-723 K).[5][16]

The liquid reactant mixture is then fed into the reactor at a controlled rate using a syringe

pump.[5] An inert gas, such as nitrogen, is simultaneously introduced as a carrier or dilution

gas.[5]

Product Collection and Analysis: The reaction products exit the reactor in the gas phase and

are passed through a condenser to liquefy the products, which are then collected. The

composition of the product mixture is analyzed by gas chromatography (GC) to determine

the conversion of reactants and the selectivity to 2-Methylpyrazine.[18]
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Caption: General workflow for the synthesis of 2-Methylpyrazine.

Spectroscopic Data
The structural elucidation and purity assessment of 2-Methylpyrazine are routinely performed

using various spectroscopic techniques.

Mass Spectrometry
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The mass spectrum of 2-Methylpyrazine typically shows a prominent molecular ion peak (M+)

corresponding to its molecular weight.

Electron Ionization (EI-MS): The mass spectrum obtained by EI-MS shows a base peak at

m/z 94.0, corresponding to the molecular ion [C₅H₆N₂]⁺. Other significant fragments are

observed at m/z 67.0 and 40.0.[6]

Infrared (IR) Spectroscopy
The IR spectrum of 2-Methylpyrazine exhibits characteristic absorption bands corresponding

to its functional groups and aromatic structure.

Key IR Absorptions: The FTIR spectrum of 2-Methylpyrazine would typically show C-H

stretching vibrations of the aromatic ring and the methyl group, C=N and C=C stretching

vibrations of the pyrazine ring, and various bending vibrations.[6]

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR spectroscopy is a powerful tool for confirming the structure of 2-Methylpyrazine.

¹H NMR (CDCl₃, 300 MHz): The proton NMR spectrum of 2-Methylpyrazine in deuterated

chloroform typically shows three signals: a singlet for the methyl protons and three signals in

the aromatic region for the three protons on the pyrazine ring.[19]

δ (ppm): ~2.57 (s, 3H, -CH₃), ~8.3-8.5 (m, 3H, aromatic protons).[18][19]

Applications
2-Methylpyrazine is a valuable compound with a broad range of applications across several

industries.

Flavor and Fragrance: It is a widely used flavoring agent in food products, imparting nutty,

roasted, cocoa, and meaty flavors.[1][4][20] It is found in products such as coffee, peanuts,

and red peppers.[4][6]

Pharmaceuticals: It serves as a key intermediate in the synthesis of various active

pharmaceutical ingredients (APIs).[1][2][5] Notably, it is a precursor for the production of

pyrazinamide, a first-line medication for the treatment of tuberculosis.[5][16]
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Agrochemicals: 2-Methylpyrazine is utilized in the formulation of pesticides and herbicides.

[1][2]

Research: In laboratory settings, it is used in studies related to neurobiology and sensory

perception.[1] It is also employed as a ligand in the synthesis of coordination polymers and

fluorescent complexes.

Safety and Handling
2-Methylpyrazine is classified as a flammable liquid and is harmful if swallowed.[12][21]

Precautions: When handling 2-Methylpyrazine, it is essential to work in a well-ventilated

area and use appropriate personal protective equipment (PPE), including gloves, eye

protection, and protective clothing.[21][22] Keep away from heat, sparks, open flames, and

other ignition sources.[21][23]

Storage: Store in a cool, dry, well-ventilated area in a tightly closed container.[1][21]

This technical guide provides a comprehensive overview of the chemical properties and

structure of 2-Methylpyrazine. For more detailed information on specific applications or

analytical procedures, consulting the cited literature is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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